14-epicochlioquinone B
14-epicochlioquinone B
Brand Name:
Vulcanchem
CAS No.:
157183-69-2
VCID:
VC0131572
InChI:
InChI=1S/C28H40O6/c1-8-15(2)23(30)16(3)17-13-19(29)18-14-20-27(6)11-9-21(26(4,5)32)33-22(27)10-12-28(20,7)34-25(18)24(17)31/h13,15-16,20-22,32H,8-12,14H2,1-7H3
SMILES:
CCC(C)C(=O)C(C)C1=CC(=O)C2=C(C1=O)OC3(CCC4C(C3C2)(CCC(O4)C(C)(C)O)C)C
Molecular Formula:
C28H40O6
Molecular Weight:
472.6 g/mol
14-epicochlioquinone B
CAS No.: 157183-69-2
Main Products
VCID: VC0131572
Molecular Formula: C28H40O6
Molecular Weight: 472.6 g/mol
| CAS No. | 157183-69-2 |
|---|---|
| Product Name | 14-epicochlioquinone B |
| Molecular Formula | C28H40O6 |
| Molecular Weight | 472.6 g/mol |
| IUPAC Name | 3-(2-hydroxypropan-2-yl)-6a,12b-dimethyl-9-(4-methyl-3-oxohexan-2-yl)-1,2,3,4a,5,6,12,12a-octahydropyrano[3,2-a]xanthene-8,11-dione |
| Standard InChI | InChI=1S/C28H40O6/c1-8-15(2)23(30)16(3)17-13-19(29)18-14-20-27(6)11-9-21(26(4,5)32)33-22(27)10-12-28(20,7)34-25(18)24(17)31/h13,15-16,20-22,32H,8-12,14H2,1-7H3 |
| Standard InChIKey | NTPNSKLZWVYKGK-UHFFFAOYSA-N |
| SMILES | CCC(C)C(=O)C(C)C1=CC(=O)C2=C(C1=O)OC3(CCC4C(C3C2)(CCC(O4)C(C)(C)O)C)C |
| Canonical SMILES | CCC(C)C(=O)C(C)C1=CC(=O)C2=C(C1=O)OC3(CCC4C(C3C2)(CCC(O4)C(C)(C)O)C)C |
| Synonyms | 14-epicochlioquinone B |
| PubChem Compound | 190871 |
| Last Modified | Nov 11 2021 |
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